Cas no 1250529-94-2 (6-(butan-2-yl)-2-chloropyridine-3-carbonitrile)

• Product Name: 6-(butan-2-yl)-2-chloropyridine-3-carbonitrile
• CAS No: 1250529-94-2
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD16070519
• CID: 5613760
• PubChem ID: 61658380
• Update Time: 2025-07-27

6-(butan-2-yl)-2-chloropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-butan-2-yl-2-chloropyridine-3-carbonitrile
• AKOS010923631
• 6-(Butan-2-yl)-2-chloropyridine-3-carbonitrile
• 1250529-94-2
• EN300-3256371
• CS-0246412
• 3-Pyridinecarbonitrile, 2-chloro-6-(1-methylpropyl)-
• 6-(sec-Butyl)-2-chloronicotinonitrile
• 6-(butan-2-yl)-2-chloropyridine-3-carbonitrile

• MDL： MFCD16070519
• Inchi： 1S/C10H11ClN2/c1-3-7(2)9-5-4-8(6-12)10(11)13-9/h4-5,7H,3H2,1-2H3
• InChI Key： JOJGKPOIURPFHH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(C)CC)=N1

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 286.6±40.0 °C(Predicted)
• pka: -1.47±0.10(Predicted)

Additional information on 6-(butan-2-yl)-2-chloropyridine-3-carbonitrile

Introduction to 6-(butan-2-yl)-2-chloropyridine-3-carbonitrile (CAS No. 1250529-94-2)

6-(butan-2-yl)-2-chloropyridine-3-carbonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1250529-94-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a pyridine core, which is a common motif in many bioactive molecules, and is further functionalized with a butyl group and a chloro substituent at the 2-position, as well as a nitrile group at the 3-position.

The presence of these specific functional groups imparts distinct reactivity and interaction capabilities to the molecule. The butan-2-yl side chain can influence the solubility and metabolic stability of the compound, while the chloropyridine moiety is known for its role in various pharmacological interactions. The nitrile group not only contributes to the overall electronic properties of the molecule but also serves as a versatile handle for further chemical modifications.

In recent years, there has been a growing interest in exploring new derivatives of pyridine-based compounds for their potential in drug discovery. The structural features of 6-(butan-2-yl)-2-chloropyridine-3-carbonitrile make it an attractive candidate for further investigation. Researchers have been particularly interested in its potential as a scaffold for developing inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its utility in the synthesis of more complex molecules. The chloro and nitrile groups provide reactive sites that can be selectively modified through various chemical reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. These transformations allow chemists to attach different pharmacophores or functional groups, thereby tailoring the properties of the resulting compounds for specific biological activities.

The pharmaceutical industry has been actively investigating pyridine derivatives due to their broad spectrum of biological activities. For instance, studies have shown that pyridine-based compounds can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific arrangement of atoms in 6-(butan-2-yl)-2-chloropyridine-3-carbonitrile may contribute to its potential efficacy in modulating these pathways.

Recent research has highlighted the importance of understanding the structural determinants that influence the biological activity of small molecules. Computational studies have been instrumental in predicting how modifications to the core pyridine structure can affect binding affinity and selectivity. These insights have guided experimental efforts to optimize lead compounds for therapeutic applications.

The synthesis of 6-(butan-2-yl)-2-chloropyridine-3-carbonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to enhance efficiency and scalability. These approaches are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

In conclusion, 6-(butan-2-yl)-2-chloropyridine-3-carbonitrile (CAS No. 1250529-94-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. Continued investigation into this compound and its derivatives will likely yield valuable insights into new treatment strategies across multiple disease areas.